Cas no 1780664-57-4 (5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 1780664-57-4
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 5738440
• PubChem ID: 67126137
• Update Time: 2024-03-01

5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1780664-57-4
• EN300-743401
• 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• SCHEMBL1699423
• 1(2H)-Naphthalenone, 5-bromo-3,4-dihydro-3-methyl-

• Inchi： 1S/C11H11BrO/c1-7-5-9-8(11(13)6-7)3-2-4-10(9)12/h2-4,7H,5-6H2,1H3
• InChI Key： QXWFUCHDRPWKKD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(CC(C)CC=21)=O

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 326.4±31.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins